Cas no 27757-85-3 (thiophen-2-ylmethanamine)

• Product Name: thiophen-2-ylmethanamine
• CAS No: 27757-85-3
• MF: C₅H₇NS
• MW: 113.180779695511
• MDL: MFCD00005460
• CID: 53210
• PubChem ID: 24853197
• Update Time: 2025-07-20

thiophen-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethylamine
• Thiophene-2-methylamine
• 2-(Aminomethyl)thiophene
• (2-thienylmethyl)amine
• 1-THIEN-2-YLMETHANAMINE
• thiophen-2-ylmethanamine
• (2-Thienyl)methylamine
• 2,6-DINITROTOLUENE-
• 2-Thienylmethylamine
• 英文名称:
• 2-THIOPHENEMETHANAMINE
• Thiophenemethanamine
• 2-Aminomethylthiophene
• 2-Thenylamine
• 1-(thiophen-2-yl)methanamine
• thiophene-2-methanamine
• 2-Thienylmethanamine
• (2-Thienylmethyl)ammonium chloride
• thenylamine
• thienylmethylamine
• Thiophenemethylamine
• thiophene me
• thiophene methane amine
• 2-(aminomethyl)-thiophene
• 5-aminomethylthiophene
• (thiophen-2-yl)methanamine
• Z104485908
• thiophen-2-yl-methyl-amine
• 2-thiopheneylmethanamine
• NS00028363
• PS-5819
• AC-15711
• 27757-85-3
• 55230-88-1
• 1-(2-thienyl)methanamine
• 1-thiophen-2-ylmethanamine
• W-107096
• 2-thienylmethyl amine
• F2169-1040
• thiophen-2-yl-methanamine
• AKOS000120646
• FT-0608728
• EINECS 248-639-6
• BB 0218285
• A819180
• SCHEMBL121154
• 2-aminomethyl-thiophene
• CS-W007649
• C-THIOPHEN-2-YL-METHYLAMINE
• (thiophen-2-yl-methyl)amine
• CHEMBL237711
• 5-aminomethyl-thiophene
• 2-(2-Aminomethyl)thiophene
• EN300-20989
• thiophene-2-ylmethanamine
• 1-(2-thienyl)methylamine
• 2-aminomethyl thiophene
• 2-thiophenylmethylamine
• PB17027
• J-640139
• thiophen-2-ylmethylamine
• 2-thiophene methyl amine
• 4-OH-7-3FmEt-3-quinolinecarboxylic acid
• 2-thiophene methylamine
• thiophene methyl amine
• 2-Thiophene-methylamine
• DTXSID7075343
• thiophen-2-ylmethyl-amine
• J-800143
• AM803624
• 2-Thienylmethanamine #
• BDBM50227501
• NSC 400116
• EINECS 231-011-0
• MFCD00005460
• DB-015938
• thiopene, 2-aminomethyl-
• A2419
• 7404-63-9
• STL185547

• MDL： MFCD00005460
• Inchi： 1S/C5H7NS/c6-4-5-2-1-3-7-5/h1-3H,4,6H2
• InChI Key： FKKJJPMGAWGYPN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN
• BRN： 106296

Computed Properties

• Exact Mass: 113.03000
• Monoisotopic Mass: 113.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 54.3

Experimental Properties

• Color/Form: liquid
• Density: 1.103 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 99°C/28mmHg(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.5670(lit.)
• Solubility: Easily soluble in ethanol and Chloroform.
• PSA: 54.26000
• LogP: 1.90710
• Solubility: Not determined
• Sensitiveness: Air Sensitive

thiophen-2-ylmethanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45-S25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Storage Condition：Argon filled storage

Additional information on thiophen-2-ylmethanamine

Introduction to Thiophen-2-ylmethanamine (CAS No. 27757-85-3)

Thiophen-2-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 27757-85-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a thiophene ring substituted with an amine group at the 2-position, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development.

The structural motif of thiophen-2-ylmethanamine consists of a five-membered aromatic heterocycle containing sulfur, which is a key feature contributing to its unique chemical properties. The presence of an amine functionality at the 2-position enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, underscores its importance in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their prevalence in biologically active molecules. Thiophen-2-ylmethanamine is no exception, with studies suggesting its potential utility in the development of novel therapeutic agents. Its incorporation into drug candidates has been explored for various pharmacological targets, including enzymes and receptors involved in metabolic disorders and inflammatory conditions.

One of the most compelling aspects of thiophen-2-ylmethanamine is its role as a building block in the synthesis of more intricate scaffolds. Researchers have leveraged its structure to develop derivatives with enhanced pharmacological properties. For instance, modifications at the amine group can introduce hydrogen bonding capabilities, while alterations at the thiophene ring can influence electronic distribution and binding affinity. These modifications are crucial for optimizing drug-like characteristics such as solubility, bioavailability, and target specificity.

The use of computational methods has further accelerated the exploration of thiophen-2-ylmethanamine's potential. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets, providing insights into its mechanism of action. Such simulations are indispensable in modern drug discovery pipelines, enabling the rapid screening of large libraries of compounds for hits that exhibit promising activity.

Recent experimental studies have highlighted the synthetic versatility of thiophen-2-ylmethanamine. Researchers have demonstrated its utility in constructing complex molecules through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are particularly valuable for forming carbon-carbon bonds under mild conditions, facilitating the assembly of intricate molecular architectures. The ability to integrate thiophene-based units into drug candidates has opened new avenues for therapeutic innovation.

The pharmaceutical industry's focus on personalized medicine has also spurred interest in thiophen-2-ylmethanamine. By tailoring derivatives to target specific genetic or molecular profiles, researchers aim to develop more effective and personalized treatments. The compound's structural flexibility makes it an ideal candidate for such endeavors, allowing for the creation of bespoke drug candidates that address individual patient needs.

In conclusion, thiophen-2-ylmethanamine (CAS No. 27757-85-3) represents a fascinating compound with significant implications for synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the advancement of medicinal chemistry.